Cas no 64946-66-3 (1-chloro-2-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-chloro-2-(2-isocyanatopropan-2-yl)benzene
• CAS No: 64946-66-3
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD16304217
• CID: 4103222
• PubChem ID: 82076084
• Update Time: 2025-04-22

1-chloro-2-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(1-isocyanato-1-methylethyl)-
• 1-chloro-2-(2-isocyanatopropan-2-yl)benzene
• EN300-1985320
• 64946-66-3

• MDL： MFCD16304217
• Inchi： 1S/C10H10ClNO/c1-10(2,12-7-13)8-5-3-4-6-9(8)11/h3-6H,1-2H3
• InChI Key： GRWFLJLDXMRFEQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC=C1C(N=C=O)(C)C

Computed Properties

• Exact Mass: 195.0450916Da
• Monoisotopic Mass: 195.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes